Cas no 2172097-96-8 (ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate)

• Product Name: ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate
• CAS No: 2172097-96-8
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• CID: 6126075
• PubChem ID: 165601441
• Update Time: 2025-05-19

ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate
• 2172097-96-8
• EN300-1592347

• Inchi： 1S/C11H14N2O5S/c1-2-18-10(14)11(15,6-13(16)17)9-12-8(5-19-9)7-3-4-7/h5,7,15H,2-4,6H2,1H3
• InChI Key： PTKASLDMQUAMGN-UHFFFAOYSA-N
• SMILES： S1C(C(C(=O)OCC)(C[N+](=O)[O-])O)=NC(=C1)C1CC1

Computed Properties

• Exact Mass: 286.06234272g/mol
• Monoisotopic Mass: 286.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 134Ų

Additional information on ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate

Introduction to Ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate (CAS No. 2172097-96-8)

Ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate, identified by its CAS number 2172097-96-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that feature a thiazole core, which is a heterocyclic structure consisting of sulfur, nitrogen, and carbon atoms. The presence of a cyclopropyl group and a nitro-substituted propanoate moiety further enhances its structural complexity and potential biological activity.

The thiazole ring is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules such as antibiotics, antifungals, and anti-inflammatory agents. The cyclopropyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The nitro group introduces a region of high reactivity, which can be exploited in further chemical modifications or as a probe for biological activity.

In recent years, there has been growing interest in the development of novel thiazole derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. For instance, derivatives of thiazole have been investigated for their antimicrobial properties, with some demonstrating efficacy against drug-resistant strains of bacteria. The structural features of ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate make it an intriguing candidate for further exploration in this context.

The synthesis of ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the cyclopropyl group and the nitro-substituted propanoate moiety requires careful consideration of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize these synthetic routes.

The compound's potential biological activity has been the subject of several recent studies. Researchers have focused on evaluating its interactions with various enzymes and receptors relevant to human health. Preliminary findings suggest that ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate may exhibit properties that make it suitable for applications in anti-inflammatory or antimicrobial therapies. These findings are particularly exciting given the increasing prevalence of drug-resistant pathogens and the need for novel therapeutic strategies.

Furthermore, the structural diversity offered by this compound provides a rich foundation for structure-activity relationship (SAR) studies. By systematically modifying different functional groups within the molecule, researchers can gain valuable insights into how specific structural features influence biological activity. This approach is crucial for the rational design of next-generation drug candidates with improved efficacy and reduced side effects.

The role of computational chemistry in the study of ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can then be validated through experimental studies, providing a powerful tool for drug discovery and development. The integration of computational methods with traditional experimental approaches has significantly accelerated the pace at which new drugs are brought to market.

In conclusion, ethyl 2-(4-cyclopropyl-1,3-thiazol-2-yl)-2-hydroxy-3-nitropropanoate represents a promising avenue for further research in pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive candidate for development as a therapeutic agent. As our understanding of its properties continues to grow, so too will its potential applications in medicine and biotechnology.